Cas no 14894-77-0 (2,4,5-trimethoxybenzonitrile)

2,4,5-trimethoxybenzonitrile structure
Product Name:2,4,5-trimethoxybenzonitrile
CAS No:14894-77-0
Molecular Formula:C10H11NO3
Molecular Weight:193.19924
MDL:MFCD00017530
CID:160785
PubChem ID:910015
2,4,5-trimethoxybenzonitrile Properties
Names and Identifiers
-
- Benzonitrile,2,4,5-trimethoxy-
- 2,4,5-trimethoxybenzonitrile
- 2,3-DIHYDRO-3-OXO-4-PYRIDAZINECARBONITRILE
- 2,4,5-Trimethoxy-benzonitril
- 2,4,5-trimethoxy-benzonitrile
- 2.4.5-Trimethoxy-benzoesaeure-nitril
- Benzonitrile,2,4,5-trimethoxy
- SMR000386959
- MLS001049133
- FT-0609815
- J-507062
- MFCD00017530
- QYLMOMNYCPHSJW-UHFFFAOYSA-N
- CS-0308526
- SCHEMBL1343373
- 14894-77-0
- EN300-12330
- HMS2268J16
- CHEMBL1312912
- AKOS001121483
- AS-44273
- Benzonitrile, 2,4,5-trimethoxy-
- Z57900336
- DTXSID70358681
- A10403
- STL321198
- DB-042960
-
- MDL: MFCD00017530
- InChIKey: QYLMOMNYCPHSJW-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H11NO3/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-5H,1-3H3
- SMILES: COC1=CC(=C(C=C1C#N)OC)OC
Computed Properties
- Exact Mass: 193.07400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 193.074
- Heavy Atom Count: 14
- Complexity: 223
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 51.5A^2
Experimental Properties
- LogP: 1.58408
- PSA: 51.48000
- Refractive Index: 1.514
- Boiling Point: 333.8 °C at 760 mmHg
- Melting Point: 112-114°C
- Flash Point: 139.4 °C
- Density: 1.15
2,4,5-trimethoxybenzonitrile Security Information
2,4,5-trimethoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,5-trimethoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001LRL-100mg |
Benzonitrile, 2,4,5-trimethoxy- |
14894-77-0 | 97% | 100mg |
$108.00 | 2024-06-20 | |
A2B Chem LLC | AA74065-100mg |
2,4,5-Trimethoxybenzonitrile |
14894-77-0 | 97% | 100mg |
$113.00 | 2024-04-20 | |
Aaron | AR001LZX-100mg |
Benzonitrile, 2,4,5-trimethoxy- |
14894-77-0 | 95% | 100mg |
$168.00 | 2025-02-13 | |
abcr | AB149108-1 g |
2,4,5-Trimethoxybenzonitrile; . |
14894-77-0 | 1 g |
€464.50 | 2023-07-20 | ||
Ambeed | A903343-100mg |
2,4,5-Trimethoxybenzonitrile |
14894-77-0 | 97% | 100mg |
$94.0 | 2024-08-03 | |
Apollo Scientific | OR49027-100mg |
2,4,5-Trimethoxybenzonitrile |
14894-77-0 | 100mg |
£77.00 | |||
Enamine | EN300-12330-0.05g |
2,4,5-trimethoxybenzonitrile |
14894-77-0 | 95% | 0.05g |
$64.0 | 2023-04-20 | |
TRC | B587265-50mg |
2,4,5-trimethoxybenzonitrile |
14894-77-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTW192-100mg |
Benzonitrile, 2,4,5-trimethoxy- |
14894-77-0 | 95% | 100mg |
¥1153.0 |
2,4,5-trimethoxybenzonitrile Related Literature
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
Recommended suppliers
Amadis Chemical Company Limited
(CAS:14894-77-0)2,4,5-trimethoxybenzonitrile

Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price($):157.0/275.0/743.0